N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide

• IUPAC Name: N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide
• InChI: InChI=1S/C11H15N3O3/c1-7(11(17)14(2)3)13-10(16)8-4-9(15)6-12-5-8/h4-7,15H,1-3H3,(H,13,16)
• InChI Key: WXFUPTHAKKQNII-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)C)NC(=O)C1=CC(=CN=C1)O
• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol

Description

N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide, also known as DMHP, is a chemical compound with potential applications in scientific research. DMHP is a pyridine derivative and is structurally similar to other compounds used in research, such as N-methyl-2-pyrrolidone and N,N-dimethylformamide.

Mechanism of Action

The mechanism of action of N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide is not fully understood, but it is believed to act as a polar aprotic solvent, meaning that it can dissolve polar compounds without donating or accepting protons. This property makes N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide useful for the dissolution of proteins and peptides, which are typically polar and difficult to dissolve in non-polar solvents.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide. However, it has been reported to be non-toxic and non-mutagenic in in vitro tests. N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide has also been shown to have low acute toxicity in animal studies, with no observed adverse effects at doses up to 2000 mg/kg.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide is its ability to dissolve polar compounds, which makes it useful for the dissolution of proteins and peptides. It is also relatively easy to synthesize and has low toxicity. However, one limitation of N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide is its high cost compared to other solvents. Additionally, it may not be suitable for all types of chemical reactions, as it may not be compatible with certain reagents or catalysts.

Future Directions

There are several potential future directions for the use of N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide in scientific research. One area of interest is its use in the synthesis of new compounds, particularly in the field of drug discovery. N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide may also have potential applications in the development of new analytical methods for the characterization of proteins and peptides. Finally, further studies are needed to fully understand the biochemical and physiological effects of N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide, particularly in vivo studies to assess its safety and efficacy.

Synthesis Methods

N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide can be synthesized using a multi-step process that involves the reaction of 3-cyanopyridine with dimethylformamide dimethyl acetal, followed by hydrolysis and reduction. This method has been reported in the literature and yields N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide in good purity and yield.

Scientific Research Applications

N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide has potential applications in scientific research as a solvent and reagent in chemical reactions. It has been used in the synthesis of various compounds, including pyridine derivatives and peptides. N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide has also been used as a solvent for the dissolution of proteins and peptides, which is important for their characterization and analysis.